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This guide provides a comparative transcriptomic analysis of cells with knocked-out Odd-

skipped related 1 (OSR1) versus wild-type cells. OSR1, a zinc-finger transcription factor, is a

crucial regulator in embryonic development, particularly in the formation of the heart and

urogenital system.[1] Emerging evidence also points to its significant role as a tumor

suppressor in various cancers, including renal cell carcinoma (RCC).[2] Understanding the

global changes in gene expression following the loss of OSR1 function is paramount for

elucidating its molecular mechanisms and identifying potential therapeutic targets.

Key Transcriptomic Changes in OSR1 Knockdown
Cells
A study involving RNA sequencing of ACHN renal cell carcinoma cells with OSR1 knockdown

revealed significant alterations in the expression of genes involved in critical cellular pathways.

[2] The differentially expressed genes fall into several key functional categories, including tumor

suppressor genes and oncogenes.

Downregulated Tumor Suppressor Genes
Loss of OSR1 expression leads to the downregulation of several key tumor suppressor genes,

suggesting that OSR1 normally functions to uphold their expression and protective activities.
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Gene Symbol Gene Name Function

p53 Tumor Protein P53

A key tumor suppressor that

regulates cell cycle arrest,

apoptosis, and DNA repair.[2]

p21
Cyclin Dependent Kinase

Inhibitor 1A

A potent cell cycle inhibitor

regulated by p53.[2]

p27
Cyclin Dependent Kinase

Inhibitor 1B

A protein that controls cell

division by slowing down the

cell cycle.[2]

p57
Cyclin Dependent Kinase

Inhibitor 1C

A maternally imprinted gene

that negatively regulates cell

proliferation.[2]

RB Retinoblastoma Protein

A tumor suppressor that

prevents excessive cell growth

by inhibiting cell cycle

progression.[2]

Upregulated Oncogenes
Conversely, the absence of OSR1 results in the upregulation of several well-known oncogenes,

indicating that OSR1 typically acts to repress their expression.
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Gene Symbol Gene Name Function

MYC MYC Proto-Oncogene

A master regulator of cell

proliferation, growth, and

metabolism, often deregulated

in cancer.[2]

FRA1
FOS Like 1, AP-1 Transcription

Factor Subunit

A component of the AP-1

transcription factor complex,

implicated in cell proliferation

and invasion.[2]

MET
MET Proto-Oncogene,

Receptor Tyrosine Kinase

A receptor tyrosine kinase that,

when activated, can drive

tumor growth and metastasis.

[2]

HMGA1 High Mobility Group AT-Hook 1

A non-histone chromosomal

protein that can function as a

transcriptional regulator and is

often overexpressed in cancer.

[2]

PIK3CA

Phosphatidylinositol-4,5-

Bisphosphate 3-Kinase

Catalytic Subunit Alpha

A key component of the

PI3K/AKT signaling pathway,

which is crucial for cell growth

and survival.[2]

OSR1's Role in Key Signaling Pathways
The transcriptomic changes observed upon OSR1 knockout highlight its influence on crucial

signaling pathways that govern cell fate, including the p53 and Wnt signaling pathways.

The p53 Signaling Pathway
OSR1 appears to be a positive regulator of the p53 signaling pathway. Knockdown of OSR1

suppresses the transcriptional activity of p53 and the expression of its downstream targets.[2]

This suggests that OSR1 is part of the cellular machinery that maintains genomic stability and

prevents tumorigenesis through the p53 pathway.
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OSR1 positively regulates the p53 pathway.

The Wnt Signaling Pathway
OSR1 has been shown to downregulate the activity of the Wnt signaling pathway.[3] It achieves

this by suppressing the expression of key components of this pathway, such as SOX9 and β-

catenin.[3] The Wnt pathway is critical for embryonic development, but its aberrant activation is

a hallmark of many cancers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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